2-(benzo[d]isoxazol-3-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several heterocyclic rings including a benzisoxazole, a thiophene, and a triazolopyridazine. These structures are often found in pharmaceuticals and materials due to their unique chemical properties .
Synthesis Analysis
While the specific synthesis for this compound isn’t available, similar compounds are often synthesized through methods like palladium-catalyzed coupling reactions . The solvothermal method is also commonly used for synthesizing coordination polymers .Molecular Structure Analysis
The compound’s structure is likely to be planar due to the conjugated pi-systems present in the benzisoxazole, thiophene, and triazolopyridazine rings. These rings may also contribute to any potential fluorescence properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the electron-rich heterocycles. For instance, the thiophene could undergo electrophilic aromatic substitution, and the triazole might participate in click reactions .Physical And Chemical Properties Analysis
The physical and chemical properties would depend on the specific substituents on the rings. For example, the presence of the acetamide group might increase solubility in polar solvents .Scientific Research Applications
Antimicrobial Activity
This compound has been synthesized and studied for its antimicrobial activities . It has shown significant levels of activity against various bacteria and fungi, including Micrococcus luteus, Bacillus cereus, Proteus vulgaris, Salmonella typhimurium, Staphylococcus aureus, Escherichia coli, Candida albicans, and Candida globrata .
Antibacterial Activity
The compound has been specifically studied for its antibacterial activities . It has shown promising results against various bacterial strains, making it a potential candidate for the development of new antibacterial drugs .
Antifungal Activity
In addition to its antibacterial properties, the compound has also demonstrated antifungal activities . This makes it a potential candidate for the development of new antifungal drugs .
Drug Resistance Combat
The compound’s unique chemical characteristics make it a potential candidate for combating drug resistance . Its novel structure could help overcome the rapid development of drug resistance seen with many existing agents .
Synthesis of Derivatives
The compound can be used in the synthesis of various derivatives . These derivatives could potentially have different or enhanced biological activities .
Biological Interest
The compound is of biological interest and is included in the Chemical Entities of Biological Interest (ChEBI) database . This suggests that it could have various applications in biological research .
Future Directions
The future research directions would depend on the intended use of this compound. If it’s a pharmaceutical, further studies could focus on improving its potency, selectivity, or pharmacokinetic properties. If it’s a material, researchers might investigate its stability, fluorescence properties, or potential applications .
properties
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N6O2S/c26-19(9-15-13-3-1-2-4-16(13)27-24-15)20-10-18-22-21-17-6-5-14(23-25(17)18)12-7-8-28-11-12/h1-8,11H,9-10H2,(H,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAVJBFBIHXVYGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NO2)CC(=O)NCC3=NN=C4N3N=C(C=C4)C5=CSC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzo[d]isoxazol-3-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.